Potency and Acceptable Intake Comparison
N-Nitroso-desmethyl-rizatriptan is assigned to CPCA Category 1—the most potent class—with an EMA acceptable intake (AI) of 18 ng/day and an FDA AI of 26.5 ng/day. In contrast, N-nitroso-rizatriptan, the nitrosamine formed by direct nitrosation of the parent drug at the indole nitrogen, falls into CPCA Category 4 (AI 1,500 ng/day). The 83-fold lower AI for the desmethyl derivative reflects the exceptionally high mutagenic potency of its nitrosamide functional group relative to the nitroso-indole group of N-nitroso-rizatriptan. [1][2] Both compounds share the identical rizatriptan scaffold and triazole substituent, making this potency differential a direct consequence of the nitrosation site and the resulting electronic environment of the N-nitroso moiety. [3]
| Evidence Dimension | Acceptable Intake (AI) and CPCA Category |
|---|---|
| Target Compound Data | AI: 18 ng/day (EMA), 26.5 ng/day (FDA); CPCA Category 1 |
| Comparator Or Baseline | N-nitroso-rizatriptan: AI 1,500 ng/day (EMA/TGA); CPCA Category 4 |
| Quantified Difference | AI ratio: 18 ng/day vs 1,500 ng/day (≈83-fold lower for target); CPCA Category 1 vs Category 4 |
| Conditions | EMA CPCA framework (EMA/CMDh Appendix 1, Rev. 7, Dec 2024); FDA Recommended Acceptable Intake Limits for NDSRIs |
Why This Matters
The 83-fold lower AI mandates a completely different analytical sensitivity requirement and impurity control strategy specific to N-nitroso-desmethyl-rizatriptan; using an N-nitroso-rizatriptan standard would underestimate the genotoxic risk by nearly two orders of magnitude.
- [1] USP Nitrosamines Exchange. EMA nitrosamine Q&A Appendix 1 rev.7 published on Dec 13, 2024. N-nitroso-desmethyl-rizatriptan: CPCA Category 1, AI 18 ng/day. View Source
- [2] Australian Government TGA. Established acceptable intake for other nitroso-structures in medicines. N-Nitroso-rizatriptan AI 1,500 ng/day (24 Jan 2025). View Source
- [3] Qvents Discussion Forum. Risk of Nitrosamines in Rizatriptan and Recall – Glenmark. N-nitroso-desmethyl-rizatriptan is a Category 1 NDSRI with AI 26.5 ng/day. Accessed 2025. View Source
